BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Physical Properties of
4-Bromoisoquinoline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromoisoquinoline

Cat. No.: B023445

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Bromoisoquinoline, a key intermediate in the synthesis of various pharmaceutical and
agrochemical compounds. The information is presented to support research and development
activities requiring a thorough understanding of this compound's characteristics.

Core Physical and Chemical Properties

4-Bromoisoquinoline (CAS No. 1532-97-4) is a light yellow to white crystalline solid.[1][2] Its
chemical structure consists of an isoquinoline ring substituted with a bromine atom at the 4-
position. This substitution pattern makes it a versatile building block in organic synthesis.[3]

Summary of Physical Data

The following table summarizes the key physical properties of 4-Bromoisoquinoline, compiled
from various sources. These values are essential for designing experimental conditions,
purification procedures, and storage protocols.
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Property Value References
Molecular Formula CoHeBrN [11[4]15]16]
Molecular Weight 208.05 g/mol [11[415]
White to light yellow crystalline
Appearance _ [11[2][4]
powder or solid
Melting Point 38-45 °C [LI[2114107118119]
Boiling Point 280-285 °C (at 760 mmHg) [1][7][10]

152-153 °C (at 15 mmHg)

Density

1.564 g/cm3

[1]3]

Refractive Index

1.673

[1]14]

Flash Point

>110 °C (>230 °F)

[1]14]

Vapor Pressure

0.00571 mmHg at 25°C

[4]

Purity (GC)

297.5% - 299.0%

[11(2]E3108][]

Storage Conditions

Room temperature,

recommended <15°C in a cool,

dark place under inert gas.
Also cited as 2-8°C.

[2]

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of 4-

Bromoisoquinoline are not extensively detailed in the surveyed literature, standard laboratory

procedures are applicable. The following outlines general methodologies for key experiments.

Determination of Melting Point

The melting point of 4-Bromoisoquinoline can be determined using a standard melting point

apparatus.

Methodology:
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A small, dry sample of 4-Bromoisoquinoline is packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting point range.

Determination of Boiling Point

The boiling point can be determined by distillation at atmospheric or reduced pressure.
Methodology (Atmospheric Pressure):

o A sample of 4-Bromoisoquinoline is placed in a distillation flask with boiling chips.
» Acondenser and a thermometer are fitted to the flask.

e The flask is heated, and the vapor is allowed to rise and condense.

e The temperature at which the liquid and vapor are in equilibrium, as indicated by a stable
temperature reading on the thermometer while the liquid is boiling and condensing, is
recorded as the boiling point.

Gas Chromatography (GC) for Purity Assessment

The purity of 4-Bromoisoquinoline is commonly assessed by Gas Chromatography (GC).

Methodology:

A solution of 4-Bromoisoquinoline in a suitable solvent is prepared.

A small volume of the solution is injected into the gas chromatograph.

The sample is vaporized and carried by an inert gas through a chromatographic column.

The components of the sample are separated based on their interaction with the stationary
phase of the column.
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* A detector measures the amount of each component as it elutes from the column.

e The purity is determined by comparing the area of the peak corresponding to 4-
Bromoisoquinoline to the total area of all peaks.

Synthesis Workflow

4-Bromoisoquinoline is a synthetic compound, and its preparation is a key aspect of its utility.
A common synthetic route involves the bromination of isoquinoline. The following diagram
illustrates a general workflow for its synthesis and purification.

Synthesis

Isoquinoline Hydrochloride

Bromination with Brz in Nitrobenzene at ~180°C

Work-up and Purification

Reaction Mixture

Extraction and Washing

Distillation

4-Bromoisoquinoline
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Caption: A generalized workflow for the synthesis and purification of 4-Bromoisoquinoline.

Biological Context and Applications

4-Bromoisoquinoline itself is not typically considered biologically active in its native form.[10]
Its primary role in drug development and research is that of a key intermediate. The bromine
atom at the 4-position serves as a versatile handle for introducing various functional groups
through cross-coupling reactions, enabling the synthesis of a wide range of isoquinoline
derivatives. These derivatives have shown potential in various therapeutic areas, including as
anticancer agents. It is also utilized in the synthesis of pesticides.[1] The development of
efficient and selective methods for the synthesis of 4-Bromoisoquinoline and its derivatives is
an active area of research.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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